Cas no 2060004-97-7 (4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride
• CAS No: 2060004-97-7
• MF: C₈H₈BrClFN
• MW: 252.51122379303
• MDL: MFCD30536028
• CID: 4635374
• PubChem ID: 126796201
• Update Time: 2025-06-16

4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-bromo-7-fluoro-2,3-dihydro-, hydrochloride (1:1)
• 4-Bromo-7-fluoro-2,3-dihydro-1H-indole Hydrochloride
• 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride

• MDL： MFCD30536028
• Inchi： 1S/C8H7BrFN.ClH/c9-6-1-2-7(10)8-5(6)3-4-11-8;/h1-2,11H,3-4H2;1H
• InChI Key： AVSJZEHIHQFPMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(F)=C2NCCC=12.Cl

Additional information on 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride

Comprehensive Overview of 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride (CAS No. 2060004-97-7)

4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride is a specialized organic compound widely utilized in pharmaceutical research and medicinal chemistry. With the CAS number 2060004-97-7, this compound has garnered significant attention due to its unique structural properties and potential applications in drug discovery. Researchers often focus on its indole backbone, which is a privileged scaffold in bioactive molecules, and its bromo and fluoro substituents that enhance its reactivity and binding affinity.

In recent years, the demand for halogenated indole derivatives has surged, driven by their role in developing kinase inhibitors and GPCR-targeted therapies. The 4-bromo-7-fluoro substitution pattern in this compound makes it particularly valuable for structure-activity relationship (SAR) studies. Its hydrochloride salt form improves solubility, a critical factor in high-throughput screening (HTS) and in vitro assays. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

One of the most searched questions in the field is: "What are the applications of halogenated indoles in drug discovery?" This compound serves as a prime example, as its electron-withdrawing groups (bromo and fluoro) can modulate electronic density, influencing interactions with biological targets. Additionally, its 2,3-dihydro-1H-indole core is a key motif in FDA-approved drugs, sparking interest in its derivatization for central nervous system (CNS) disorders and anticancer agents.

From a synthetic chemistry perspective, 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce diverse pharmacophores. Its CAS No. 2060004-97-7 is frequently cited in patents and publications, reflecting its industrial relevance. Researchers also explore its use in photoaffinity labeling and proteolysis-targeting chimeras (PROTACs), two cutting-edge techniques in chemical biology.

Environmental and regulatory considerations are another hot topic. While this compound is not classified as hazardous, its handling requires standard laboratory precautions. The inclusion of fluoro and bromo atoms aligns with the broader shift toward sustainable halogenation methods, a frequently searched term in green chemistry forums. Innovations in catalytic halogenation could further enhance the accessibility of such derivatives.

In summary, 4-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride (CAS No. 2060004-97-7) exemplifies the intersection of medicinal chemistry and molecular design. Its versatility in drug development, coupled with its relevance to trending topics like PROTACs and green synthesis, ensures its continued prominence in scientific literature and industrial applications.